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Compound of Interest

Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

Technical Support Center: Potassium Sodium
Tartrate Tetrahydrate
This technical support center provides guidance on the proper temperature and humidity

control for storing potassium sodium tartrate tetrahydrate. It includes troubleshooting guides

and frequently asked questions (FAQs) to assist researchers, scientists, and drug development

professionals in maintaining the integrity of the compound during their experiments.

Storage Condition Summary
Proper storage is critical to ensure the stability and purity of potassium sodium tartrate
tetrahydrate. The following table summarizes the recommended storage conditions based on

safety data sheets and technical documentation.
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Parameter Recommended Condition Notes

Temperature 15°C to 25°C (59°F to 77°F)[1]

Some sources suggest a

broader range of 5°C to 30°C

(41°F to 86°F)[2][3]. Avoid

excessive heat[4].

Relative Humidity Store in a dry place[1][5].

Crystals may dehydrate at

relative humidity below 30%

and dissolve above 84%[6].

Container
Tightly closed container[5][7][8]

[9][10].

Protect from moisture and air

contact[5].

Light
Store away from direct

sunlight[5][7].

Ventilation
Store in a well-ventilated

place[5][7][8].

Troubleshooting Guide
This guide addresses common issues that may arise from improper storage of potassium
sodium tartrate tetrahydrate.
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Issue Possible Cause Recommended Action

Caking or clumping of the

crystalline powder.
Exposure to high humidity.

Transfer the product to a

desiccator with a suitable

drying agent to remove excess

moisture. Ensure the storage

container is sealed tightly.

Change in physical

appearance (e.g., loss of

crystallinity, becoming

opaque).

Dehydration due to low

humidity or exposure to

elevated temperatures.

Verify storage temperature and

humidity. If dehydration is

suspected, the material may

not be suitable for all

applications. Consider

requalifying the material.

Difficulty dissolving the salt or

unexpected pH of the solution.

Degradation of the compound

or presence of impurities.

Review storage history. If the

material has been exposed to

temperatures above 100°C,

decomposition may have

occurred[1]. The pH of a 5%

solution should be between 6.5

and 8.5[11].

Inconsistent experimental

results.

Inconsistent water content of

the hydrate.

Ensure consistent storage

conditions. For sensitive

applications, consider

performing a loss on drying

test to determine the exact

water content before use.

Frequently Asked Questions (FAQs)
Q1: What is the ideal temperature range for storing potassium sodium tartrate tetrahydrate?

A1: The recommended storage temperature is between 15°C and 25°C (59°F to 77°F)[1].

While some sources indicate a wider acceptable range, maintaining this narrower range is

optimal for long-term stability.

Q2: How critical is humidity control for this compound?
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A2: Humidity control is very important. Potassium sodium tartrate tetrahydrate crystals can

lose water of hydration (dehydrate) when the relative humidity is below approximately 30% and

can absorb moisture and dissolve at relative humidities above 84%[6]. Therefore, it is crucial to

store it in a dry place within a tightly sealed container[1][5].

Q3: What are the signs of degradation or instability?

A3: Signs of degradation can include a change in the physical appearance of the crystals (e.g.,

from clear to opaque), caking or clumping, and a noticeable change in solubility or the pH of a

prepared solution. The material is stable under normal storage conditions but can decompose

at elevated temperatures[1].

Q4: Can I store potassium sodium tartrate tetrahydrate in a refrigerator?

A4: While refrigeration (typically 2°C to 8°C) is within the broader acceptable storage range

mentioned by some sources, it is important to ensure the container is tightly sealed to prevent

condensation when it is removed and brought to room temperature. The recommended range

of 15°C to 25°C is generally preferred[1].

Q5: What happens if the compound is exposed to high temperatures?

A5: Exposure to high temperatures can lead to the loss of water of hydration. The first

dehydration step, the loss of one water molecule, occurs between 29.41°C and 71.35°C[12].

Decomposition begins at temperatures above 100°C[1].

Q6: What materials are incompatible with potassium sodium tartrate tetrahydrate?

A6: It can react violently with strong oxidizing agents[1]. It is important to avoid storing it with

such chemicals.

Experimental Protocols
1. Visual Inspection Protocol

Objective: To qualitatively assess the physical state of the stored potassium sodium
tartrate tetrahydrate.

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium_sodium_tartrate
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.lobachemie.com/lab-chemical-msds/MSDS-POTASSIUM-SODIUM-TARTRATE-TETRAHYDRATE-CASNO-6381-59-05446-EN.aspx
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://asianpubs.org/index.php/ajchem/article/download/25_4_136/6585
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NTR8YXBwbGljYXRpb24vcGRmfGFEVXhMMmczT0M4NU1UYzFNVFE1TlRFd05qZzJMMU5FUWw4M09UazRYMGRDWDBWT0xuQmtaZ3w3NGI0ODZlMjM2OTI2ZWU2YzUyMjlhOWEyYzU5ZjIwNDlmZTVkMzgxYjAxMGNiYjY1MTkyZDdmY2RhOWE2OTgz
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before opening the primary container, allow it to equilibrate to the ambient temperature of

the laboratory to prevent condensation.

Carefully open the container in a controlled environment.

Visually inspect the contents for any signs of caking, clumping, discoloration, or change in

crystallinity.

Record all observations in a laboratory notebook, referencing the lot number and date of

inspection.

2. Loss on Drying (LOD) Test for Water Content

Objective: To quantitatively determine the water content of potassium sodium tartrate
tetrahydrate, which is an indicator of its hydration state.

Methodology:

Accurately weigh a clean, dry weighing bottle.

Transfer approximately 2 g of the potassium sodium tartrate tetrahydrate sample to the

weighing bottle and record the exact weight.

Dry the sample in an oven at 150°C for 3 hours[13].

After drying, transfer the weighing bottle to a desiccator to cool to room temperature.

Once cooled, reweigh the bottle with the dried sample.

Calculate the percentage of weight loss, which corresponds to the water content. The

theoretical water content for the tetrahydrate is approximately 25.5%.

3. pH Measurement of an Aqueous Solution

Objective: To check for potential degradation that might alter the pH of a solution.

Methodology:
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Prepare a 5% (w/v) solution of potassium sodium tartrate tetrahydrate in deionized

water.

Calibrate a pH meter using standard buffer solutions.

Measure the pH of the prepared solution.

The pH should fall within the range of 6.5 to 8.5[11]. A significant deviation from this range

may indicate contamination or degradation.
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Caption: Workflow for proper storage and handling of potassium sodium tartrate
tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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